BE“GH@ Methodological & Application

Check Availability & Pricing

Synthesis of Thalidomide-O-PEG2-propargyl: A
Detailed Protocol for PROTAC Development

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Thalidomide-O-PEG2-propargy!
Cat. No.: B10814305
Get Quote

For research, scientific, and drug development professionals, this document provides a
comprehensive guide to the synthesis of Thalidomide-O-PEG2-propargyl, a key bifunctional
linker used in the development of Proteolysis Targeting Chimeras (PROTACS). This protocol
details a robust two-step synthetic procedure, starting from commercially available precursors,
and includes methods for purification and characterization of the final product and its
intermediate.

Thalidomide-O-PEG2-propargyl is a crucial building block in PROTAC technology. It
incorporates the thalidomide moiety, which effectively recruits the E3 ubiquitin ligase Cereblon
(CRBN), connected to a short polyethylene glycol (PEG2) linker that terminates in a propargyl
group. This terminal alkyne allows for the convenient and efficient attachment of a target
protein ligand via copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of
“click chemistry."

Synthetic Strategy Overview

The synthesis of Thalidomide-O-PEG2-propargyl is achieved through a two-step process.
The first step involves the tosylation of the commercially available 2-(2-(prop-2-yn-1-
yloxy)ethoxy)ethanol to create a reactive intermediate, Propargyl-PEG2-tosylate. The second
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step is the coupling of this tosylated linker with 4-hydroxythalidomide via a Williamson ether

synthesis to yield the final product.

Step 1: Tosylation of Propargyl-PEG2-OH
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Step 2: Williamson Ether Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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